Cas no 58-28-6 (Desipramine Hydrochloride)

• Product Name: Desipramine Hydrochloride
• CAS No: 58-28-6
• MF: C₁₈H₂₃ClN₂
• MW: 302.841623544693
• MDL: MFCD00058108
• CID: 367792
• PubChem ID: 329749539
• Update Time: 2025-10-28

Desipramine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 10,11-Dihydro-5-(3-(methylamino)prop-yl)-5h-dibenz(b,f)azepine hydro-chloride
• Desipramine Hydrochloride
• [3-(10,11-Dihydro-5H-dibenzo[b,f]azepin-5-yl)propyl]methylamine hydrochloride
• Desipramine HCl
• Desipramine hydrochloride solution
• 3-(5,6-dihydrobenzo[b][1]benzazepin-11-yl)-N-methylpropan-1-amine,hydrochloride
• 10,11-Dihydro-5-[3-(methylamino)propyl]-5H-dibenz[b,f]azepine monohydrochloride
• DMI hydrochloride
• Demethylimipramine hydrochloride
• Desimipramine-hydrochloride
• Desipramine hydrochloride, United States Pharmacopeia (USP) Reference Standard
• NSC 114901
• N-(gamma-Methylaminopropyl)iminodibenzyl hydrochloride
• SCHEMBL41992
• Desmethylimipramine-hydrochloride
• iren
• Desipramine hydrochloride (JAN/USP)
• EX 4355
• Pertofrane
• CHEBI:4449
• FT-0666023
• DESIPRAMINE HYDROCHLORIDE [USP-RS]
• KS-1296
• Z2106607416
• G 35020
• XAEWZDYWZHIUCT-UHFFFAOYSA-N
• SR-01000003060-8
• DESIPRAMINE HYDROCHLORIDE [JAN]
• NCGC00093794-02
• 58-28-6
• SPECTRUM1500227
• NCGC00015340-14
• 5-(4-ISOPROPOXYPHENYL)-5-OXOPENTANOICACID
• 5-(3-Methylaminopropyl)-5H-dibenz[b,f]azepine hydrochloride
• 1Y58DO4MY1
• Desipramin hydrochloride
• MLS002222246
• FT-0603109
• Q27106387
• 5H-Dibenz(b,f)azepine, 10,11-dihydro-5-(3-(methylamino)propyl)-, hydrochloride
• Norpolake
• Pertrofan
• DESIPRAMINE HYDROCHLORIDE [EP MONOGRAPH]
• SR-01000003060
• Epitope ID:224551
• BCP29731
• MLS001056757
• Desipramine Hydrochloride 1.0 mg/ml in Methanol (as free base)
• NS00079001
• DESIPRAMINE HYDROCHLORIDE [WHO-DD]
• EN300-7373300
• 10-11-Dihydro-N-methyl-5H-dibenz(Z)[b,f]azepine-5-propanamine hydrochloride
• CHEMBL1696
• CCG-38909
• Desmethylimipramine hydrochloride
• NCGC00093794-01
• NCGC00093794-03
• NCGC00093794-05
• Prestwick_706
• DESIPRAMINE HYDROCHLORIDE [USP MONOGRAPH]
• Desipramine hydrochloride [USAN:USP:JAN]
• 3-(10,11-dihydro-5H-dibenzo[b,f]azepin-5-yl)-N-methylpropan-1-amine hydrochloride
• LP00358
• NC00681
• NSC114901
• Desipramine.HCl, 1mg/ml in Methanol
• Desmethylimipramine monohydrochloride
• AC-33180
• MLS002548871
• D 3900
• NSC-756719
• GMI
• G-35020
• 5H-Dibenz(b,f)azepine-5-propanamine, 10,11-dihydro-N-methyl-, monohydrochloride
• 3-(5,6-dihydrobenzo[b][1]benzazepin-11-yl)-N-methylpropan-1-amine;hydrochloride
• HY-B1272
• Nortimil
• Pertofran
• CPD000036827
• NCGC00261043-01
• NCGC00015340-02
• NCGC00093794-04
• EX-4355
• Desmethylimipramine chloride
• DTXCID7026942
• 10,11-Dihydro-N-methyl-5H-dibenz[b,f]azepine-5-propanamine monohydrochloride
• Norpramin
• EX-A3768
• UNII-1Y58DO4MY1
• 5H-Dibenz[b, 10,11-dihydro-5-[3-(methylamino)propyl]-, monohydrochloride
• DESIPRAMINE HYDROCHLORIDE [ORANGE BOOK]
• JB 8181
• 5H-Dibenz[b, 10,11-dihydro-N-methyl-, monohydrochloride
• Desipramine monohydrochloride
• 5H-Dibenz[b,f]azepine-5-propanamine, 10,11-dihydro-N-methyl-,monohydrochloride
• MFCD00058108
• EU-0100358
• Tox21_110129
• Pertofrin
• (3-{2-azatricyclo[9.4.0.0,3,8]pentadeca-1(15),3,5,7,11,13-hexaen-2-yl}propyl)(methyl)amine hydrochloride
• PS02 - Imipramine/Desipramine
• NSC-114901
• MLS000028418
• Desipramine hydrochloride, European Pharmacopoeia (EP) Reference Standard
• s5485
• Desipramine hydrochloride, >=98% (TLC), powder
• AKOS015994722
• D00812
• Pharmakon1600-01500227
• CAS-58-28-6
• 5H-DIBENZ[B,F]AZEPINE-5-PROPANAMINE, 10,11-DIHYDRO-N-METHYL-,MONOHCL
• SMR000036827
• Desipramine.HCl
• Norpramin (TN)
• DESIPRAMINE HYDROCHLORIDE [MART.]
• DTXSID9046942
• JB-8181
• RMI 9,384A
• DESIPRAMINE HYDROCHLORIDE [MI]
• 5H-Dibenz(b,f)azepine, 10,11-dihydro-5-(3-(methylamino)propyl)-, monohydrochloride
• NSC756719
• Desimipramine, hydrochloride
• 10,11-Dihydro-5-(3-(methylamino)propyl)-5H-dibenz(b,f)azepine monohydrochloride
• REGID_for_CID_65327
• CS-8201
• 5H-Dibenz[b, 10,11-dihydro-5-[3-(methylamino)propyl]-, hydrochloride
• RMI-9384A
• 10,f]azepine hydrochloride
• A12663
• Tox21_110129_1
• DESIPRAMINE HYDROCHLORIDE [VANDF]
• MLS000038088
• Petylyl
• WLN: T C676 BN&T&J B3M1 &GH
• N-(.gamma.-Methylaminopropyl)iminodibenzyl hydrochloride
• SR-01000003060-2
• Imipraminedemethyl hydrochloride
• Tox21_500358
• Desipramine Hydrochloride, Pharmaceutical Secondary Standard; Certified Reference Material
• DESIPRAMINE HYDROCHLORIDE [USAN]
• Opera_ID_943
• HMS1569E07
• EINECS 200-373-1
• 58-28-6 (HCl)
• HMS1920C22
• 10,11-Dihydro-5-(3-(methylamino)propyl)-5H-dibenz(b,f)azepine hydrochloride
• 10,f]azepine monohydrochloride
• Desipramine.HCl, 1mg/ml in Methanol (as free base)
• DB-053177

• MDL： MFCD00058108
• Inchi： 1S/C18H22N2.ClH/c1-19-13-6-14-20-17-9-4-2-7-15(17)11-12-16-8-3-5-10-18(16)20;/h2-5,7-10,19H,6,11-14H2,1H3;1H
• InChI Key： XAEWZDYWZHIUCT-UHFFFAOYSA-N
• SMILES： Cl.N1(CCCNC)C2C=CC=CC=2CCC2C=CC=CC1=2

Computed Properties

• Exact Mass: 302.15500
• Monoisotopic Mass: 266.178299
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 15.3

Experimental Properties

• Color/Form: White to off white powder [1]
• Density: No date available
• Melting Point: 214-2160C
• Boiling Point: 407.4 °C at 760 mmHg
• Flash Point: Degrees Fahrenheit:48.2°F
  Degrees Celsius:9°C
  
• Solubility: H2O: 50 mg/mL
• PSA: 15.27000
• LogP: 4.79070
• Solubility: H2O: soluble 50 mg/mL。[2]
• Color/Form: 1.0 mg/mL in methanol (as free base)
• Vapor Pressure: No date available

Desipramine Hydrochloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H301 + H311 + H331-H370
• Warning Statement： P210-P260-P280-P301 + P310-P311
• Hazardous Material transportation number：UN 1230 3/PG 2
• WGK Germany：1
• Hazard Category Code： 22-36/37/38-42/43
• Safety Instruction： S7-S16-S36/37-S45-S26-S24-S22
• RTECS：HO0525000
• Hazardous Material Identification：
• Risk Phrases：R22; R36/37/38; R42/43; R48/23/24/25; R11
• Toxicity：LD50 in mice, rats (mg/kg): 500, 385 orally; 94, 48 i.p.; 420, 183 s.c. (Eriksoo, Rohte)
• Storage Condition：2-8°C

Additional information on Desipramine Hydrochloride

Desipramine Hydrochloride: A Comprehensive Overview

Desipramine Hydrochloride (CAS No. 58-28-6) is a well-known compound with significant applications in the field of pharmacology and medicine. This compound, also referred to as desipramine HCl, belongs to the class of tricyclic antidepressants (TCAs) and has been extensively studied for its therapeutic effects. Its chemical structure, which includes a tricyclic framework, contributes to its unique pharmacological properties, making it a valuable tool in the treatment of various mental health conditions.

The primary mechanism of action of desipramine hydrochloride involves its role as a noradrenaline reuptake inhibitor. By inhibiting the reuptake of noradrenaline, this compound increases the levels of this neurotransmitter in the synaptic cleft, thereby enhancing neuronal communication. This mechanism is crucial for its antidepressant effects, as it helps alleviate symptoms associated with major depressive disorder (MDD). Recent studies have also explored its potential in treating other conditions such as anxiety disorders and chronic pain syndromes.

One of the most recent advancements in the research of desipramine hydrochloride involves its application in neurodegenerative diseases. Emerging evidence suggests that this compound may possess neuroprotective properties, potentially slowing down the progression of diseases such as Alzheimer's disease and Parkinson's disease. Researchers have identified that desipramine HCl can modulate mitochondrial function and reduce oxidative stress, which are key factors in neurodegeneration. These findings highlight its potential as a multifaceted therapeutic agent.

In addition to its pharmacological applications, desipramine hydrochloride has been a subject of interest in drug delivery systems. Scientists are exploring novel formulations, such as sustained-release tablets and transdermal patches, to improve patient compliance and reduce side effects. These innovations aim to enhance the therapeutic efficacy of desipramine HCl while minimizing adverse reactions, such as drowsiness and dry mouth.

The safety profile of desipramine hydrochloride has also been a focal point of recent studies. While it is generally well-tolerated when used appropriately, improper dosing or interactions with other medications can lead to serious complications. Researchers have emphasized the importance of personalized dosing regimens based on individual patient characteristics, such as age, weight, and concurrent medications. This approach can help mitigate risks and optimize treatment outcomes.

Furthermore, the role of desipramine hydrochloride in precision medicine is gaining traction. By leveraging genetic biomarkers and pharmacogenomic data, healthcare providers can identify patients who are most likely to benefit from this therapy. This personalized approach not only improves efficacy but also reduces the likelihood of adverse effects, making desipramine HCl a more viable option for a broader range of patients.

In conclusion, desipramine hydrochloride (CAS No. 58-28-6) remains a significant compound in the realm of pharmacology due to its diverse applications and ongoing research advancements. Its role as a noradrenaline reuptake inhibitor, combined with emerging insights into its neuroprotective properties and potential use in neurodegenerative diseases, underscores its importance in modern medicine. As research continues to evolve, desipramine HCl is poised to play an even greater role in improving patient outcomes across various therapeutic areas.